Cas no 62473-05-6 (5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione)
62473-05-6 structure
Product Name:5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione
CAS No:62473-05-6
MF:C10H6N2O2S
MW:218.231840610504
CID:443621
PubChem ID:11481368
Update Time:2025-04-19
5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione
- [1,3]thiazolo[2,3-b]quinazoline-3,5-dione
- DTXSID50467260
- 62473-05-6
-
- Inchi: 1S/C10H6N2O2S/c13-8-5-15-10-11-7-4-2-1-3-6(7)9(14)12(8)10/h1-4H,5H2
- InChI Key: KPFKSIPWGCVJKX-UHFFFAOYSA-N
- SMILES: S1CC(N2C(C3C=CC=CC=3N=C12)=O)=O
Computed Properties
- Exact Mass: 218.01508
- Monoisotopic Mass: 218.01499861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 75Ų
Experimental Properties
- PSA: 49.74
5H-Thiazolo[2,3-b]quinazoline-3,5(2H)-dione Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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